Cas no 111728-66-6 (4-(pyrrolidine-2-carbonylamino)butanoic acid)

• Product Name: 4-(pyrrolidine-2-carbonylamino)butanoic acid
• CAS No: 111728-66-6
• MF: C₉H₁₆N₂O₃
• MW: 200.234942436218
• CID: 2607192
• PubChem ID: 61158210
• Update Time: 2025-04-21

4-(pyrrolidine-2-carbonylamino)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(pyrrolidine-2-carbonylamino)butanoic acid
• DTXSID20734133
• 4-(Prolylamino)butanoic acid
• 4-(pyrrolidine-2-carboxamido)butanoic acid
• SCHEMBL1705576
• 111728-66-6

• Inchi： 1S/C9H16N2O3/c12-8(13)4-2-6-11-9(14)7-3-1-5-10-7/h7,10H,1-6H2,(H,11,14)(H,12,13)
• InChI Key： DYPZTJVTQIANSG-UHFFFAOYSA-N
• SMILES： O=C(C1CCCN1)NCCCC(=O)O

Computed Properties

• Exact Mass: 200.11609238Da
• Monoisotopic Mass: 200.11609238Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.8
• Topological Polar Surface Area: 78.4Ų